Cas no 2172545-79-6 (2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid)

• Product Name: 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid
• CAS No: 2172545-79-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6040406
• PubChem ID: 165529437
• Update Time: 2025-05-23

2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid
• EN300-1559163
• 2172545-79-6
• 2-({2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}methyl)butanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-17(25(30)31)14-27-24(29)13-16-11-18(12-16)28-26(32)33-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,2,11-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： UCFGIALPUNGNQM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NCC(C(=O)O)CC)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid

Research Briefing on 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid (CAS: 2172545-79-6)

In recent years, the compound 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid (CAS: 2172545-79-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) moieties, has shown promising potential in peptide synthesis and drug development. The Fmoc group, a well-known protecting group in peptide chemistry, enhances the compound's utility in solid-phase peptide synthesis (SPPS), making it a valuable tool for researchers.

Recent studies have focused on the application of this compound in the synthesis of cyclic peptides and peptidomimetics, which are increasingly recognized for their therapeutic potential. The cyclobutyl ring in the structure provides rigidity, which can improve the binding affinity and selectivity of peptide-based drugs. Additionally, the presence of the butanoic acid moiety allows for further functionalization, enabling the development of novel conjugates with enhanced pharmacokinetic properties. These features make 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid a versatile building block in medicinal chemistry.

One of the key advancements in the use of this compound is its role in the development of targeted drug delivery systems. Researchers have successfully incorporated it into peptide-drug conjugates (PDCs), where it serves as a linker between the peptide and the active pharmaceutical ingredient (API). This approach leverages the specificity of peptides to deliver drugs to specific tissues or cells, thereby minimizing off-target effects. Preliminary in vitro and in vivo studies have demonstrated the efficacy of such conjugates in cancer therapy, with improved tumor targeting and reduced systemic toxicity.

Another area of exploration is the compound's potential in the design of protease inhibitors. The cyclobutyl scaffold mimics the transition state of peptide bond hydrolysis, making it an attractive candidate for inhibiting enzymes such as proteases, which play a critical role in various diseases, including viral infections and neurodegenerative disorders. Recent structural-activity relationship (SAR) studies have provided insights into optimizing the compound's inhibitory activity, paving the way for the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid. Researchers are actively exploring innovative synthetic routes and purification techniques to address these issues. Furthermore, the compound's stability under physiological conditions and its metabolic fate in vivo are areas of ongoing investigation, which will be critical for its translation into clinical applications.

In conclusion, 2-({2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}methyl)butanoic acid (CAS: 2172545-79-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatility make it a valuable tool for peptide synthesis, drug delivery, and enzyme inhibition. Continued research and development efforts are expected to unlock its full potential, contributing to the advancement of novel therapeutic strategies.